Cas no 477286-04-7 ((E)-N-(3,4-dimethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-N-(3,4-dimethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477286-04-7
• MF: C₂₃H₂₄N₄S
• MW: 388.528463363647
• CID: 6301108
• PubChem ID: 5817335
• Update Time: 2025-07-18

(E)-N-(3,4-dimethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(3,4-dimethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide
• AKOS005639389
• (2E)-N-(3,4-dimethylanilino)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carboximidoyl cyanide
• (E)-N-(3,4-dimethylphenyl)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
• F0760-3179
• 477286-04-7
• (E)-N'-(3,4-dimethylphenyl)-4-(4-isobutylphenyl)thiazole-2-carbohydrazonoyl cyanide

• Inchi： 1S/C23H24N4S/c1-15(2)11-18-6-8-19(9-7-18)22-14-28-23(25-22)21(13-24)27-26-20-10-5-16(3)17(4)12-20/h5-10,12,14-15,26H,11H2,1-4H3/b27-21+
• InChI Key： FXGXAYFKUOMOTI-SZXQPVLSSA-N
• SMILES： S1C(/C(/C#N)=N/NC2C=CC(C)=C(C)C=2)=NC(=C1)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 388.17216796g/mol
• Monoisotopic Mass: 388.17216796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (E)-N-(3,4-dimethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide

Introduction to (E)-N-(3,4-dimethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477286-04-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule potentially holding the key to novel therapeutic interventions. One such compound, identified by the CAS number 477286-04-7, is (E)-N-(3,4-dimethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide. This intricate molecular structure has garnered significant attention in the scientific community due to its unique chemical properties and promising biological activities.

The molecular formula of this compound reflects a complex interplay of aromatic rings and heterocyclic systems, which are well-documented for their pharmacological significance. Specifically, the presence of a thiazole core and a cyanide functional group suggests potential interactions with biological targets that could modulate various cellular processes. The substitution patterns on the aromatic rings, including 3,4-dimethylphenyl and 4-4-(2-methylpropyl)phenyl, further contribute to the compound's specificity and reactivity.

In recent years, there has been a surge in research focused on thiazole derivatives due to their diverse biological activities. Thiazole-based compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The cyanide moiety in this particular compound adds an additional layer of complexity, potentially influencing its mechanism of action through coordinate covalent bonding or participation in redox reactions.

The synthesis of (E)-N-(3,4-dimethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize yield and purity, making it feasible for further biological evaluation. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize the compound's structural integrity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Computational modeling studies have suggested that it may interact with proteins involved in critical signaling pathways. For instance, preliminary docking studies have indicated that the thiazole ring could bind to active sites on enzymes such as kinases or proteases, which are often dysregulated in diseases like cancer.

The pharmacokinetic properties of (E)-N-(3,4-dimethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for determining its therapeutic potential and safety profile. Animal models have been utilized to assess these parameters, providing valuable insights into its behavior within living systems.

In addition to its structural uniqueness, this compound represents a convergence of multiple chemical disciplines. Organic chemistry provides the foundation for its synthesis, while medicinal chemistry guides its biological evaluation. The integration of these fields has led to innovative approaches in drug design, emphasizing the importance of interdisciplinary collaboration.

The latest research trends indicate that thiazole derivatives continue to be a rich source of bioactive molecules. Novel synthetic methodologies are being developed to access more complex derivatives with enhanced pharmacological properties. Additionally, green chemistry principles are being applied to improve the sustainability of thiazole synthesis, reducing waste and energy consumption.

The potential applications of (E)-N-(3,4-dimethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide extend beyond traditional pharmaceuticals. Its unique chemical structure makes it a valuable tool for mechanistic studies in chemistry and biology. By understanding how it interacts with biological targets at a molecular level, researchers can gain insights into fundamental cellular processes.

The future direction of research on this compound includes exploring its role in disease models and conducting preclinical trials to assess its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory findings into tangible therapeutic benefits for patients.

In conclusion，（E)-N-(3，4-dimethylphenyl)-4-4-(2-methylpropyl)phenyl-1，3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477286-04-7) stands as a testament to the power of chemical innovation in addressing complex biological challenges。 Its intricate structure， coupled with promising preliminary data， makes it a compelling candidate for further exploration in drug discovery。 As research progresses， this compound may pave the way for new treatments targeting various diseases， underscoring its significance in modern medicinal chemistry。